Cas no 1334371-17-3 (ethyl 2-(2-imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate)

• Product Name: ethyl 2-(2-imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate
• CAS No: 1334371-17-3
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 6368599
• PubChem ID: 56724918
• Update Time: 2025-11-04

ethyl 2-(2-imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate
• ethyl 2-(2-imino-5,7-dimethyl-1,3-benzothiazol-3-yl)acetate
• F2146-0153
• ethyl 2-(2-imino-5,7-dimethylbenzo[d]thiazol-3(2H)-yl)acetate
• AKOS024627672
• 1334371-17-3

• Inchi： 1S/C13H16N2O2S/c1-4-17-11(16)7-15-10-6-8(2)5-9(3)12(10)18-13(15)14/h5-6,14H,4,7H2,1-3H3
• InChI Key： RIGAKHRKJGBBAI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CN1C2=CC(C)=CC(C)=C2SC1=N

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.7Ų

Additional information on ethyl 2-(2-imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate

Ethyl 2-(2-imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate: A Comprehensive Overview

Ethyl 2-(2-imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate, with the CAS number 1334371-17-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazoles, which are widely recognized for their unique structural properties and versatile applications. The molecule features a benzothiazole ring system with specific substituents that confer it with distinct chemical and physical characteristics.

The benzothiazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole ring contains a sulfur atom and two nitrogen atoms, which contribute to its aromaticity and reactivity. The presence of the imino group (C=N) at position 2 further enhances the compound's functional diversity. Additionally, the 5,7-dimethyl substituents on the benzene ring provide steric bulk and influence the electronic properties of the molecule.

Ethyl 2-(2-imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate is synthesized through a series of well-established organic reactions. The synthesis typically involves the condensation of an appropriate thioamide with an aldehyde or ketone in the presence of an acid catalyst. This reaction pathway is well-documented in the literature and has been optimized for high yields and purity. The acetylation step introduces the ethyl ester group, which plays a crucial role in solubility and reactivity.

Recent studies have highlighted the potential applications of this compound in various fields. In materials science, it has been explored as a precursor for advanced materials such as polymers and hybrid organic-inorganic frameworks. Its ability to undergo various post-synthetic modifications makes it a valuable building block for constructing functional materials with tailored properties.

In the pharmaceutical industry, ethyl 2-(2-imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate has shown promise as a lead compound for drug discovery. Its structural features make it an attractive candidate for targeting specific biological pathways. Researchers have investigated its potential as an anti-inflammatory agent and have reported encouraging results in preclinical studies.

The electronic properties of this compound have also drawn attention in the field of optoelectronics. Its absorption spectrum reveals strong π→π* transitions, which are desirable for applications in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in computational chemistry have enabled detailed modeling of its electronic structure, providing insights into its optical properties.

Ethyl 2-(2-imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate exhibits interesting thermal stability and mechanical properties. These attributes make it suitable for use in high-performance materials under extreme conditions. Ongoing research is focused on optimizing its synthesis to achieve higher purity and scalability for industrial applications.

In conclusion, ethyl 2-(2-imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups provide a foundation for innovative research and development. As new discoveries emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing modern science and technology.